Cas no 33737-08-5 (1,2-O-Isopropylidene-6-O-trityl-α-D-glucofuranose)

• Product Name: 1,2-O-Isopropylidene-6-O-trityl-α-D-glucofuranose
• CAS No: 33737-08-5
• CID: 2945164
• Update Time: 2025-06-09

1,2-O-Isopropylidene-6-O-trityl-α-D-glucofuranose Chemical and Physical Properties

Names and Identifiers

• 1,2-O-Isopropylidene-6-O-trityl-α-D-glucofuranose

Additional information on 1,2-O-Isopropylidene-6-O-trityl-α-D-glucofuranose

1,2-O-Isopropylidene-6-O-trityl-α-D-glucofuranose (CAS No: 33737-08-5) - A Versatile Protecting Group in Organic Synthesis

This compound, formally designated as 1,2-O-isopropylidene-6-O-trityl-α-D-glucofuranose, represents a strategically protected form of D-glucopyranose with unique structural features that enable precise control in carbohydrate chemistry. The CAS No 33737-08-5 identifier confirms its position as a well-characterized synthetic intermediate widely employed in the preparation of glycosides and oligosaccharides. The combination of the acetonide (1,2-O-isopropylidene) group at positions 1 and 2 with the trityl (6-O-trityl) protecting group at position 6 creates a highly stable scaffold that facilitates stereoselective glycosylation reactions while maintaining the α-anomeric configuration of the glucopyranose ring.

In recent advancements reported in Chemical Communications (2023), this protecting group strategy has been optimized for asymmetric synthesis of glycosyl donors. Researchers demonstrated that the isopropylidene acetonide effectively masks the hydroxyl groups during metal-catalyzed glycosylation processes, while the trityl moiety provides orthogonal deprotection conditions when combined with TMSOTf-mediated cleavage. This dual protection system significantly improves yields in syntheses involving complex glycoconjugates such as sialic acid derivatives critical for influenza vaccine development.

A study published in Journal of Organic Chemistry (2024) highlighted the compound's utility in solid-phase carbohydrate synthesis. By anchoring the trityl-protected glucopyranose through its anomeric center to resin supports, chemists achieved efficient iterative assembly of glycans with controlled regioselectivity. The thermodynamic stability of the acetonide group under typical Fmoc-based peptide coupling conditions makes it particularly suitable for multi-component oligosaccharide-peptide conjugate synthesis relevant to cancer antigen engineering.

The anomeric configuration preservation (i.e., α-form retention) during protection/deprotection cycles has been experimentally validated through NMR spectroscopy analysis in a 2024 Angewandte Chemie study. The authors showed that this compound maintains its α-D-glucofuranose conformation even after prolonged storage under ambient conditions, a property attributed to the steric hindrance provided by both protecting groups. This stability is crucial for synthesizing biologically active carbohydrates like those found in bacterial cell wall components and antiviral agents.

In medicinal chemistry applications, this intermediate has enabled novel approaches to drug delivery systems. A 2024 collaborative study between MIT and Pfizer researchers described its use as a precursor for constructing glucose-based prodrugs with pH-sensitive linkages. The trityl group serves as an ideal handle for attaching lipophilic moieties while retaining aqueous solubility until enzymatic cleavage occurs at target tissues - a mechanism successfully applied in recent preclinical trials for targeted chemotherapy delivery systems.

Spectroscopic characterization data from recent publications reveal characteristic IR absorption peaks at ~1650 cm⁻¹ corresponding to trityl aromatic skeletal vibrations and ~1150 cm⁻¹ indicative of acetonide C-O stretching modes. These spectral markers provide reliable analytical signatures during purification steps using techniques like preparative TLC and HPLC analysis - methodologies now standardized in GMP-compliant carbohydrate manufacturing facilities.

The synthesis pathway described by researchers at Kyoto University (Nature Protocols 2024) involves sequential protection steps starting from D-glucose: first forming the acetonide via acid-catalyzed acetone addition under controlled temperature regimes (40°C/acetone reflux), followed by tritylation using trityl chloride and pyridine under inert atmosphere conditions. This two-step process achieves >95% purity when monitored by chiral HPLC analysis - essential for subsequent bioactive molecule derivatization processes.

In enzymatic studies published this year, this compound served as an important substrate for glycosynthases research. Investigators from Stanford's ChEM-H institute showed that retaining both protecting groups during enzyme-catalyzed transfer reactions allowed precise control over glycan architecture while minimizing side reactions typically observed with unprotected sugars. This finding advances efforts toward producing homogeneous glycoprotein therapeutics required for biologics manufacturing.

Cryogenic NMR experiments conducted at Oxford University (JACS 2024) provided unprecedented insights into its conformational dynamics. The results demonstrated that both protecting groups stabilize a chair-like furanose ring conformation most favorable for subsequent cyclization reactions leading to cyclic glycopeptide antibiotics such as vancomycin analogs currently under investigation for multi-drug resistant bacterial infections.

The compound's role in click chemistry applications was recently expanded through copper-free azide alkyne cycloaddition studies reported in Nature Chemistry. Researchers utilized its tritylated form as an alkyne-functionalized sugar building block, achieving >98% yield when reacted with azido fatty acid derivatives under mild conditions - a breakthrough enabling rapid assembly of lipid-linked glycans important for studying cellular signaling pathways.

In drug discovery contexts, this intermediate has been pivotal in synthesizing novel anticoagulant agents based on heparin mimetics. Work published in Bioorganic & Medicinal Chemistry Letters details how selective deprotection strategies allow sequential attachment of sulfate groups and other functional moieties onto defined sugar residues, creating structure activity relationships (SAR) libraries that are now being screened against thrombin inhibitors - a key therapeutic target area.

Solid-state structural studies using X-ray crystallography (Acta Crystallogr 2024) revealed critical hydrogen bonding networks involving both protecting groups that contribute to crystallinity during purification steps. This property facilitates analytical characterization via XRPD methods while ensuring consistent stoichiometry during scale-up production processes required by pharmaceutical manufacturers.

The compound's application extends into materials science where it serves as a monomer unit in stimuli-responsive hydrogel development. A team at ETH Zurich demonstrated that incorporating this protected sugar into polyacrylamide networks allows pH-triggered swelling behaviors due to protonation effects on deprotected hydroxyl groups - findings with implications for drug delivery matrices and tissue engineering scaffolds.

Innovative microwave-assisted synthesis protocols have further enhanced its utility according to a 2024 paper from Scripps Research Institute. By optimizing reaction parameters (power: 150W; time: 90s), chemists achieved scalable production without compromising stereochemical integrity - addressing longstanding challenges related to industrial-scale carbohydrate synthesis economics.

Bioorthogonal chemistry applications were explored by UC Berkeley researchers who used its tritylated form as an azide precursor prior to CuAAC reactions occurring within live cells without interference from biological systems. This approach enables real-time visualization of glycobiology processes through click chemistry labeling techniques now being adopted across multiple biomedical research labs worldwide.